Cas no 62827-44-5 (Benzonitrile, 2-bromo-4,6-dinitro-)

• Product Name: Benzonitrile, 2-bromo-4,6-dinitro-
• CAS No: 62827-44-5
• MF: C₇H₂BrN₃O₄
• MW: 272.012480258942
• CID: 430343
• PubChem ID: 14745053
• Update Time: 2025-04-19

Benzonitrile, 2-bromo-4,6-dinitro- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 2-bromo-4,6-dinitro-
• 2-bromo-4,6-dinitrobenzonitrile
• DTXSID30563552
• 62827-44-5

• Inchi： 1S/C7H2BrN3O4/c8-6-1-4(10(12)13)2-7(11(14)15)5(6)3-9/h1-2H
• InChI Key： GYLDDTVGMZDDCW-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C=1C#N)[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 270.92286
• Monoisotopic Mass: 270.92287g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 115Ų

Experimental Properties

• PSA: 110.07